N1-phenethyl-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
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Description
N1-phenethyl-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O2S and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalytic Applications
- Half-Sandwich Complexes of Ru(II), Pd(II), and Pt(II) with Seleno and Thio Derivatives of Pyrrolidine : This study discusses the synthesis of complexes involving seleno and thio derivatives of pyrrolidine, which are structurally related to the compound . These complexes have been explored for catalytic applications in organic reactions, such as Heck and Suzuki–Miyaura coupling reactions. The study highlights the potential of these compounds in catalysis due to their stability and efficiency under ambient conditions (Singh, Singh, & Singh, 2009).
Organic Synthesis and Reactivity
- Thieno[3,2-b]pyridine-2,3-diamines : This research presents the synthesis of thieno[3,2-b]pyridine-2,3-diamines, which are structurally similar to the compound . It shows how these compounds react with various reagents, indicating their potential use in developing new organic synthesis methods (Lipunov et al., 2007).
Electron Transport and Polymer Solar Cells
- Electron Transport Layer for Polymer Solar Cells : A study on a novel alcohol-soluble n-type conjugated polyelectrolyte, structurally related to the compound , demonstrates its application as an electron transport layer in polymer solar cells. This research underscores the significance of such compounds in improving the performance of solar cells (Hu et al., 2015).
Photovoltaic Performance
- Low Band-Gap Conjugated Polymers for Photovoltaic Performance : Another relevant study focuses on the synthesis of low band-gap conjugated polymers, incorporating thiophene units similar to those in the compound of interest. These polymers are used in polymer solar cells, highlighting the potential of such compounds in enhancing photovoltaic performance (Dang et al., 2014).
Properties
IUPAC Name |
N-(2-phenylethyl)-N'-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2S/c24-19(21-10-8-16-6-2-1-3-7-16)20(25)22-14-18(17-9-13-26-15-17)23-11-4-5-12-23/h1-3,6-7,9,13,15,18H,4-5,8,10-12,14H2,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCIBCNRSIGGBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(CNC(=O)C(=O)NCCC2=CC=CC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.